Cas no 1803603-52-2 (N-(prop-2-en-1-yl)cyclooctanamine hydrochloride)

• Product Name: N-(prop-2-en-1-yl)cyclooctanamine hydrochloride
• CAS No: 1803603-52-2
• MDL: MFCD28348206
• CID: 4617564
• PubChem ID: 112756494
• Update Time: 2025-06-08

N-(prop-2-en-1-yl)cyclooctanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)cyclooctanamine hydrochloride

• MDL： MFCD28348206

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(prop-2-en-1-yl)cyclooctanamine hydrochloride

N-(Prop-2-en-1-yl)cyclooctanamine Hydrochloride: A Comprehensive Overview

N-(Prop-2-en-1-yl)cyclooctanamine hydrochloride, also known by its CAS number 1803603-52-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structure of N-(prop-2-en-1-yl)cyclooctanamine hydrochloride consists of a cyclooctane ring substituted with an amino group (-NH-) and a propenyl group (prop-2-en-1-yl). The hydrochloride form indicates that the compound exists as a salt, with the amino group protonated by hydrochloric acid. This structural arrangement imparts specific chemical and physical properties to the compound, making it suitable for various applications.

Recent studies have explored the synthesis of N-(prop-2-en-1-yl)cyclooctanamine hydrochloride, focusing on optimizing reaction conditions to achieve higher yields and purities. Researchers have employed various methodologies, including nucleophilic substitution and catalytic hydrogenation, to synthesize this compound efficiently. These advancements have not only improved the synthesis process but also opened new avenues for its application in medicinal chemistry.

In terms of pharmacological activity, N-(prop-2-en-1-yl)cyclooctanamine hydrochloride has shown promise as a potential drug candidate. Preclinical studies have demonstrated its ability to modulate certain cellular pathways, making it a target for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The compound's bioavailability and pharmacokinetic properties are currently under investigation to assess its suitability for clinical trials.

Moreover, the compound's unique structure has led to its exploration in materials science. Its cyclooctane ring provides rigidity, while the propenyl group introduces flexibility, making it a candidate for use in polymer synthesis and advanced materials development. Researchers are actively studying its mechanical properties and compatibility with existing polymer systems to unlock its potential in this field.

Despite its promising applications, further research is required to fully understand the compound's behavior under various conditions and its long-term effects on biological systems. Collaborative efforts between chemists, pharmacologists, and material scientists are essential to harness the full potential of N-(prop-2-en-1-yl)cyclooctanamine hydrochloride.